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Compound of Interest

Compound Name: 3-Amino-4-fluorobenzonitrile

Cat. No.: B1285375

Essential Safety and Handling Guide for 3-Amino-4-
fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and
disposal of 3-Amino-4-fluorobenzonitrile (CAS No: 859855-53-1). Adherence to these
protocols is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Amino-4-fluorobenzonitrile is a compound that requires careful handling due to its potential
health hazards. Based on available safety data for this and structurally similar compounds, it is
classified as harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and
serious eye irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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. e . Standard Compliance
Protection Type Specification
(Example)

Chemical safety goggles are

mandatory. A face shield
OSHA 29 CFR 1910.133,

Eye and Face Protection should be worn over goggles
EN166

when there is a risk of

splashing.

Chemical-resistant gloves
(e.g., Nitrile rubber, minimum 4
] mil thickness). Double-gloving
Hand Protection ) EN 374
is recommended for prolonged
handling. Change gloves

immediately if contaminated.

A flame-retardant lab coat
must be worn at all times. For
) ] larger quantities or significant
Skin and Body Protection ) ) N/A
splash risk, a chemical-
resistant apron or suit is

recommended.

All handling of the solid
compound or solutions should
be conducted in a certified

) ) chemical fume hood. If a fume

Respiratory Protection ) ] NIOSH/MSHA, EN 149

hood is not available, a
NIOSH-approved respirator
with a particulate filter is

required.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Amino-4-fluorobenzonitrile is provided below. It
Is important to note that specific occupational exposure limits (OELs), such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been established for this
compound. For the parent compound, benzonitrile, an OSHA PEL (Vacated) of 5 mg/m?3 as a
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Time-Weighted Average (TWA) and a NIOSH IDLH (Immediately Dangerous to Life or Health)
of 14 ppm have been noted.[2] These should be used as a cautious reference only.

Table 2: Physical and Chemical Properties of 3-Amino-4-fluorobenzonitrile

Property Value

Molecular Formula C7HsFN:2

Molecular Weight 136.13 g/mol [1][3]

Appearance White to off-white solid (powder)[4]

Melting Point 105 - 109 °C[4]

Solubility Insoluble in water. Soluble in common organic

solvents.[4]

Occupational Exposure Limits Not established

Operational Plan: Safe Handling Protocol

A systematic workflow is essential for minimizing exposure and ensuring safety when working

with 3-Amino-4-fluorobenzonitrile.

Preparation and Pre-Handling

Risk Assessment: Before beginning any work, perform a thorough risk assessment for the
planned experiment.

Emergency Equipment: Ensure that a safety shower, eyewash station, and a chemical spill
kit are readily accessible and have been recently tested.

Engineering Controls: All handling of 3-Amino-4-fluorobenzonitrile must be performed in a
certified chemical fume hood to minimize inhalation exposure.

PPE Donning: Put on all required PPE as detailed in Table 1 before entering the designated
handling area.
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Handling the Chemical

o Weighing and Transfer:
o When weighing the solid compound, use a tared weigh boat inside the fume hood.
o Handle the container with care to avoid generating dust.
o Slowly transfer the weighed solid into the reaction vessel.

e Solution Preparation:

o When preparing solutions, slowly add the solid 3-Amino-4-fluorobenzonitrile to the
solvent to avoid splashing.

e Personal Hygiene:
o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.

Post-Handling and Cleanup

o Decontamination: After the procedure is complete, decontaminate all surfaces and
equipment that may have come into contact with the chemical using an appropriate solvent.

o Waste Segregation: All contaminated waste must be segregated and disposed of according
to the disposal plan.

+ PPE Doffing: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by the lab coat, and then eye protection.
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Caption: Workflow for Safe Handling of 3-Amino-4-fluorobenzonitrile.
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Disposal Plan

Proper disposal of 3-Amino-4-fluorobenzonitrile and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance. This chemical waste should

be treated as hazardous.

Waste Segregation and Collection

e Solid Waste:

o Collect any spilled material, contaminated consumables (e.g., weigh paper, wipes, gloves,
and other disposable PPE) in a clean, dry, sealable, and appropriately labeled hazardous
waste container.

o The container should be lined with a clear plastic bag.
e Liquid Waste:

o Unused solutions containing 3-Amino-4-fluorobenzonitrile should be collected in a
designated, labeled, and sealed waste container.

o Do not mix this waste with incompatible materials such as strong oxidizing agents, strong

acids, or strong bases.[2]
o Empty Containers:
o Thoroughly rinse empty containers with a suitable solvent (e.g., acetone).

o Collect the first rinse as hazardous liquid waste. Subsequent rinses may also need to be
collected depending on local regulations.

o Deface the label on the empty, rinsed container before disposal as non-hazardous waste,

or follow institutional guidelines.

Labeling and Storage

e Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "3-Amino-4-fluorobenzonitrile," and the associated hazards (e.g.,
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Toxic, Irritant).

o Storage: Store hazardous waste in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until it is collected by the institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Final Disposal

o Professional Disposal: All waste containing 3-Amino-4-fluorobenzonitrile must be disposed
of through a licensed hazardous waste disposal company.

e Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal
regulations. Never dispose of this chemical down the drain or in the regular trash.
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Caption: Disposal Workflow for 3-Amino-4-fluorobenzonitrile Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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